Cas no 70637-03-5 (4-phenyl-1-propyl-3,5,8-trioxabicyclo[2.2.2]octane)

• Product name: 4-phenyl-1-propyl-3,5,8-trioxabicyclo[2.2.2]octane
• CAS No: 70637-03-5
• MF: C₁₄H₁₈O₃
• MW: 234.29092
• CID: 570939
• PubChem ID: 155392

4-phenyl-1-propyl-3,5,8-trioxabicyclo[2.2.2]octane Chemical and Physical Properties

Names and Identifiers

• 4-phenyl-1-propyl-3,5,8-trioxabicyclo[2.2.2]octane
• DTXSID10220919
• 70637-03-5
• 2,6,7-Trioxabicyclo(2.2.2)octane, 1-phenyl-4-propyl-
• Orthobenzoic acid, cyclic ester with 2-(hydroxymethyl)-2-propyl-1,3-propanediol

• Inchi： InChI=1S/C14H18O3/c1-2-8-13-9-15-14(16-10-13,17-11-13)12-6-4-3-5-7-12/h3-7H,2,8-11H2,1H3
• InChI Key： PPVVLQQOTAKGFG-UHFFFAOYSA-N
• SMILES： CCCC12COC(OC1)(OC2)C3=CC=CC=C3

Computed Properties

• Exact Mass: 234.12564
• Monoisotopic Mass: 234.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• Surface Charge: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69